Cas no 1511359-19-5 (1-(oxan-4-yl)-1H-pyrazole-4-sulfonamide)

• Product Name: 1-(oxan-4-yl)-1H-pyrazole-4-sulfonamide
• CAS No: 1511359-19-5
• MF: C₈H₁₃N₃O₃S
• MW: 231.27212023735
• MDL: MFCD24088334
• CID: 5243906
• PubChem ID: 81340085
• Update Time: 2025-05-19

1-(oxan-4-yl)-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonamide, 1-(tetrahydro-2H-pyran-4-yl)-
• 1-(oxan-4-yl)-1H-pyrazole-4-sulfonamide

• MDL： MFCD24088334
• Inchi： 1S/C8H13N3O3S/c9-15(12,13)8-5-10-11(6-8)7-1-3-14-4-2-7/h5-7H,1-4H2,(H2,9,12,13)
• InChI Key： OQNFDVULIGBTBT-UHFFFAOYSA-N
• SMILES： N1(C2CCOCC2)C=C(S(N)(=O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-(oxan-4-yl)-1H-pyrazole-4-sulfonamide

Professional Introduction to Compound with CAS No. 1511359-19-5 and Product Name: 1-(oxan-4-yl)-1H-pyrazole-4-sulfonamide

The compound with the CAS number 1511359-19-5 and the product name 1-(oxan-4-yl)-1H-pyrazole-4-sulfonamide represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural properties and promising biological activities. The molecular framework of 1-(oxan-4-yl)-1H-pyrazole-4-sulfonamide integrates a pyrazole core with an oxane substituent, linked by a sulfonamide functional group. This structural configuration not only enhances its solubility and bioavailability but also imparts specific interactions with biological targets, making it a valuable candidate for further pharmacological investigation.

Recent studies have highlighted the potential of heterocyclic compounds in drug discovery, and the pyrazole scaffold is particularly notable for its versatility in medicinal chemistry. The presence of the oxane ring in 1-(oxan-4-yl)-1H-pyrazole-4-sulfonamide introduces a favorable balance between lipophilicity and polarity, which is crucial for optimizing pharmacokinetic profiles. Moreover, the sulfonamide moiety is well-known for its ability to form hydrogen bonds, facilitating strong binding interactions with biological targets. These features collectively make this compound an attractive candidate for developing novel therapeutic agents.

In the realm of pharmaceutical research, the exploration of 1-(oxan-4-yl)-1H-pyrazole-4-sulfonamide has been accompanied by a series of innovative synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of its complex molecular architecture. These synthetic advancements not only streamline the production process but also allow for structural modifications to fine-tune its biological activity. The ability to modify key functional groups while maintaining the core structure has opened up new avenues for drug design and optimization.

One of the most compelling aspects of 1-(oxan-4-yl)-1H-pyrazole-4-sulfonamide is its demonstrated potential in preclinical studies. Research has indicated that this compound exhibits inhibitory effects on various enzymatic targets, suggesting its utility in addressing multiple therapeutic areas. For instance, preliminary data suggest that it may interfere with pathways involved in inflammation and pain management. Additionally, its interaction with certain receptor proteins has been explored, indicating potential applications in neuroprotective therapies. These findings underscore the compound's versatility and highlight its promise as a lead molecule for further development.

The sulfonamide functional group in 1-(oxan-4-yl)-1H-pyrazole-4-sulfonamide plays a pivotal role in determining its biological behavior. Sulfonamides are known for their broad spectrum of activity, including antimicrobial, anti-inflammatory, and anticancer properties. The oxane substituent further enhances these properties by improving metabolic stability and reducing toxicity. This combination of structural features makes 1-(oxan-4-yl)-1H-pyrazole-4-sulfonamide a compelling candidate for developing next-generation drugs that balance efficacy with safety.

Advances in computational chemistry have also contributed significantly to the understanding of 1-(oxan-4-yl)-1H-pyrazole-4-sulfonamide's behavior. Molecular modeling studies have provided insights into its binding mode with biological targets, enabling rational design modifications to enhance potency and selectivity. These computational approaches are complemented by experimental validation through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. The integration of computational and experimental data has accelerated the discovery process and facilitated the development of more refined pharmacological agents.

The synthesis and characterization of 1-(oxan-4-yl)-1H-pyrazole-4-sulfonamide have also spurred innovation in green chemistry principles. Efforts to develop sustainable synthetic routes have focused on minimizing waste generation and reducing energy consumption. For example, catalytic processes that employ recyclable materials have been explored to enhance environmental compatibility. These sustainable practices align with global initiatives to promote responsible chemical manufacturing and highlight the compound's role in advancing eco-friendly drug development.

Future directions for research on 1-(oxan-4-yl)-1H-pyrazole-4-sulfonamide include exploring its potential in combination therapies. By pairing this compound with other agents that target different pathways, researchers aim to achieve synergistic effects that could improve treatment outcomes. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into its therapeutic potential and guide further optimization efforts. The ongoing exploration of this compound underscores its significance as a cornerstone in modern medicinal chemistry.

In conclusion, 1-(oxan-4-ylyl)-1H-pyrazole - 4 - sulfonamide (CAS No. 1511359 - 19 - 5) represents a remarkable achievement in pharmaceutical research due to its unique structural features and promising biological activities. Its integration of a pyrazole core with an oxane substituent linked by a sulfonamide functional group provides an optimal balance of solubility, bioavailability, and target interaction capabilities. The compound's potential applications span multiple therapeutic areas, including anti-inflammatory, pain management, and neuroprotective therapies, making it a valuable asset in drug discovery efforts.

The advancements in synthetic methodologies, computational chemistry, and green chemistry principles have further enhanced our understanding and utilization of this compound. As research continues to uncover new insights into 1511359 - 19 - 5, it is expected to play an increasingly pivotal role in developing innovative therapeutic solutions that address unmet medical needs worldwide.